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Compound of Interest

Compound Name: 3-Fluoro-5-methoxybenzylamine

Cat. No.: B1323553

For Research Use Only. Not for use in diagnostic procedures.

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of 3-Fluoro-5-methoxybenzylamine, a key
building block for researchers and professionals in drug development and organic synthesis.

Chemical and Physical Properties

3-Fluoro-5-methoxybenzylamine (CAS RN: 914465-85-3) is a fluorinated aromatic amine that
serves as a versatile intermediate in the synthesis of complex organic molecules. Its structure,
featuring a fluorine atom and a methoxy group on the benzene ring, imparts unique electronic
properties that are of interest in medicinal chemistry. The presence of fluorine can enhance
metabolic stability and binding affinity of target molecules.

Table 1: Physicochemical Properties of 3-Fluoro-5-methoxybenzylamine
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Property Value Source
Molecular Formula CsH10FNO Appchem
Molecular Weight 155.17 g/mol Appchem
Physical State Liquid uow
Appearance Colorless to brown liquid uow

Boiling Point (Predicted) 214.3 £ 25.0 °C at 760 Torr uow

Density (Predicted) 1.127 + 0.06 g/cm3 at 20 °C uow

SMILES COclcc(F)cc(CN)cl Amerigo Scientific

1S/C8H10FNO/c1-11-8-3-6(5-
InChl 10)2-7(9)4-8/h2- Amerigo Scientific
4H,5,10H2,1H3

CAS Number 914465-85-3 Appchem

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 3-Fluoro-5-
methoxybenzylamine are not readily available in public literature, a general synthetic
approach can be inferred from standard organic chemistry principles. A plausible synthetic
route is illustrated below.
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Hypothetical Synthesis Workflow
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Caption: Hypothetical synthesis of 3-Fluoro-5-methoxybenzylamine.

The primary amine group of 3-Fluoro-5-methoxybenzylamine is a key functional handle for a
variety of chemical transformations. It can readily participate in nucleophilic substitution and
addition reactions, making it a valuable precursor for the synthesis of a wide range of
derivatives.

Applications in Research and Drug Development

3-Fluoro-5-methoxybenzylamine is primarily utilized as a building block in organic synthesis,
particularly in the field of medicinal chemistry. The unique substitution pattern on the aromatic
ring makes it an attractive starting material for the synthesis of novel compounds with potential
biological activity.

Intermediate for Biologically Active Molecules

Benzylamine derivatives are common structural motifs in many biologically active compounds.
The introduction of fluorine and methoxy groups can modulate the pharmacokinetic and
pharmacodynamic properties of the final molecule. These modifications can influence factors
such as metabolic stability, lipophilicity, and binding interactions with biological targets.
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Potential for Synthesis of Heterocyclic Compounds

The amine functionality of 3-Fluoro-5-methoxybenzylamine allows for its use in the
construction of various heterocyclic ring systems, which are prevalent in many pharmaceutical
agents. For instance, it can be a key component in the synthesis of substituted pyrimidines,
pyridines, and other nitrogen-containing heterocycles.

Role in Synthesis

Other Various
Cyclization Reactions Heterocycles
Reaction with Substituted
1,3-dicarbonyl compound Pyrimidine Derivative
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methoxybenzylamine

Caption: Potential synthetic applications of the target compound.

While specific examples of marketed drugs derived from 3-Fluoro-5-methoxybenzylamine are
not documented, its structural features are consistent with those of intermediates used in the
discovery phase of drug development.

Safety and Handling

3-Fluoro-5-methoxybenzylamine should be handled in a well-ventilated area by trained
personnel. Appropriate personal protective equipment, including safety glasses, gloves, and a
lab coat, should be worn.

Table 2: Hazard Information
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

For detailed safety information, please refer to the Material Safety Data Sheet (MSDS)
provided by the supplier.

Ordering and Storage

3-Fluoro-5-methoxybenzylamine is available from various chemical suppliers. It should be
stored in a tightly sealed container in a cool, dry place, away from incompatible materials.

This document is intended to provide a summary of the available technical information on 3-
Fluoro-5-methoxybenzylamine for research and development purposes. Further investigation
and experimental validation are recommended for specific applications.

« To cite this document: BenchChem. [3-Fluoro-5-methoxybenzylamine: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323553#3-fluoro-5-methoxybenzylamine-properties-
and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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